Cas no 154496-65-8 (Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)-)

• Product Name: Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)-
• CAS No: 154496-65-8
• MF: C₁₃H₂₁N₃S
• MW: 251.390941381454
• CID: 217183
• PubChem ID: 3074006
• Update Time: 2025-04-19

Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-methyl-2-[(1-methylethyl)thio]-6-(1-piperidinyl)-
• 4-methyl-6-piperidin-1-yl-2-propan-2-ylsulfanylpyrimidine
• Pyrimidine, 4-methyl-2-((1-methylethyl)thio)-6-(1-piperidinyl)-
• 154496-65-8
• 4-Methyl-2-((1-methylethyl)thio)-6-(1-piperidinyl)pyrimidine
• DTXSID00165643

• Inchi： 1S/C13H21N3S/c1-10(2)17-13-14-11(3)9-12(15-13)16-7-5-4-6-8-16/h9-10H,4-8H2,1-3H3
• InChI Key： PNDQFQDURLQLTD-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1=NC(C)=CC(=N1)N1CCCCC1

Computed Properties

• Exact Mass: 251.14583
• Monoisotopic Mass: 251.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 399.4°Cat760mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.569
• PSA: 29.02